Cas no 2229515-96-0 (2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine
• CAS No: 2229515-96-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6435454
• PubChem ID: 165855364
• Update Time: 2025-10-29

2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine
• 2229515-96-0
• EN300-1796345

• Inchi： 1S/C12H17NO2/c1-7-11(14-2)4-8(5-12(7)15-3)9-6-10(9)13/h4-5,9-10H,6,13H2,1-3H3
• InChI Key： HHMHZVOLFOXZJT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C(C=1)C1CC1N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine

Introduction to 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine (CAS No: 2229515-96-0)

2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine, identified by its CAS number 2229515-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural properties and potential biological activities. The presence of a cyclopropane ring fused with an amine group, combined with an aromatic phenyl ring substituted with methoxy and methyl groups, makes this molecule a promising candidate for further investigation in drug discovery.

The structural features of 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine contribute to its distinct chemical properties. The cyclopropane moiety is particularly noteworthy, as it introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the electron-donating effects of the methoxy and methyl groups on the phenyl ring enhance the compound's reactivity and solubility, making it more amenable for various chemical modifications and biological assays.

In recent years, there has been a growing interest in cyclopropanamine derivatives due to their potential applications in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-depressant, and anti-cancer therapies. The specific substitution pattern in 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine may confer unique pharmacological properties that make it suitable for targeting specific disease pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropane ring can serve as a key pharmacophore, interacting with biological targets in a manner that is distinct from traditional drug molecules. This structural feature has been exploited in several research endeavors to develop more effective and selective therapeutic agents. Furthermore, the aromatic phenyl ring provides additional opportunities for chemical modification, allowing researchers to fine-tune the compound's properties for optimal biological activity.

Recent studies have highlighted the importance of cyclopropanamine derivatives in modulating enzyme activity and receptor binding. For instance, modifications to the amine group and the phenyl ring have been shown to enhance binding affinity and reduce off-target effects. These findings suggest that 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine could be a valuable starting point for developing novel drugs with improved efficacy and safety profiles.

The synthesis of 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired structural features.

From a computational chemistry perspective, 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine offers an excellent model system for studying molecular interactions. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding sites and assess binding affinities. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds and predicting their biological activity.

The pharmacokinetic properties of 2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems. These studies are essential for guiding further development efforts and ensuring that the compound behaves predictably in vivo.

In conclusion,2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine (CAS No: 2229515-96-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for cyclopropanamine derivatives,2-(3,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine is likely to play a crucial role in the development of novel therapeutic agents.